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Compound of Interest

Compound Name: RR-SRC

Cat. No.: B013104

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory reagents is a critical component of ensuring a safe and compliant working
environment. While specific disposal instructions for RR-SRC, a protein tyrosine kinase
substrate, are not extensively detailed in publicly available safety data sheets, a conservative
approach treating it as potentially hazardous chemical waste is recommended. All disposal
procedures must adhere to local, state, and federal regulations.[1][2][3][4][5]

Core Principle: Regulatory Compliance

The primary directive for the disposal of any chemical waste, including RR-SRC, is strict
adherence to institutional and governmental regulations.[1][2][3][4][5] Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and
protocols.

Summary of RR-SRC Properties

While a comprehensive safety profile is not readily available, existing information classifies RR-
SRC as not being a hazardous substance according to OSHA 29 CFR 1910.1200.[1] However,
due to the lack of extensive toxicological data, treating it with caution is the most prudent
course of action.[1]
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Property Value
Arg-Arg-Leu-lle-Glu-Asp-Ala-Glu-Tyr-Ala-Ala-
Synonyms
Arg-Gly
Molecular Formula Ce4H106N22021
Molecular Weight 1519.66 g/mol [6]
Form Solid[1]

Not considered a hazardous substance per
OSHA 29 CFR 1910.1200[1]

Hazard Classification

Incompatibilities Oxidizing agents[1]

Recommended Disposal Protocol for RR-SRC

The following step-by-step procedure is a general guideline based on best practices for
laboratory chemical waste.

1. Personal Protective Equipment (PPE) Before handling RR-SRC for disposal, it is essential to
wear appropriate PPE, including:

o Safety goggles

e Lab coat

¢ Chemical-resistant gloves

2. Waste Segregation and Containment

Proper segregation of chemical waste is crucial to prevent unintended reactions.
e Unused or Expired Solid RR-SRC:

o Place the solid RR-SRC in a clearly labeled, sealed container designated for hazardous
solid waste.
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o The label should include "Hazardous Waste," the chemical name ("RR-SRC"), and any
other information required by your institution.

e RR-SRC in Solution:
o Collect RR-SRC solutions in a dedicated, leak-proof container for hazardous liquid waste.

o Do not mix with other solvent waste streams unless explicitly permitted by your EHS
department.

o Label the container with "Hazardous Waste" and list all components of the solution (e.g.,
"RR-SRC in DMSQ").

e Contaminated Labware:

o Any materials such as pipette tips, tubes, or gloves that have come into contact with RR-
SRC should be considered contaminated.

o Place these items in a designated hazardous solid waste container.
3. Storage of Waste

Store all waste containers in a designated and secure satellite accumulation area within the
laboratory. This area should be away from general lab traffic and incompatible materials.

4. Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a certified hazardous waste management vendor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of RR-
SRC waste.
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Caption: Workflow for the proper disposal of RR-SRC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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